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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369

Introduction

Basic Brown 16, also identified by its Chemical Abstracts Service (CAS) number 26381-41-9,
IS a synthetic monoazo dye.[1][2] Its chemical name is 8-[(4-Aminophenyl)diazenyl]-7-hydroxy-
N,N,N-trimethylnaphthalen-2-aminium chloride.[2][3][4][5] Primarily known for its application in
non-oxidative hair coloring formulations, it is also utilized as a model compound in various
research fields, including environmental science and materials chemistry.[1][3][6] The efficacy
of Basic Brown 16 as a colorant is attributed to its molecular affinity and binding dynamics with
hair keratin.[1] This document provides detailed protocols for the preparation of stock and
working solutions of Basic Brown 16 for research and development applications.

Data Presentation: Chemical and Physical Properties

The following table summarizes the key quantitative and qualitative data for Basic Brown 16. It
is important to note that commercial preparations of the dye may contain extenders such as
sodium chloride or saccharose to standardize color strength, and purity can vary between
batches.[3]
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Property Value Reference

CAS Number 26381-41-9 [71181[9]

Molecular Formula C19H21CIN4O [21[7181[9]

Molecular Weight 356.85 g/mol [21[81[9]
Dark green to black solid

Appearance [3][10]
powder

_ _ 169-175 °C or 280.11 °C
Melting Point [3][10]
(Values vary across sources)

N Water: >100 g/L; Ethanol: 10-
Solubility (at room temp.) [3]
100 g/L

Storage Temperature 2-8°C, protect from light [8]

Experimental Workflow Diagram
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Stock Solution Preparation

1. Weigh Basic Brown 16 Powder

2. Dissolve Powder in Initial Solvent Volume

3. Add Solvent to Final Volume

10 mg/mL Stock Solution

Working Solut%m Preparation

4. Pipette Stock Solution

'

5. Dilute with Solvent

Final Working Solution

Click to download full resolution via product page

Caption: Workflow for preparing Basic Brown 16 stock and working solutions.

Experimental Protocols
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These protocols outline the steps for preparing a standard stock solution of Basic Brown 16
and subsequently diluting it to achieve desired working concentrations.

Safety Precautions: Basic Brown 16 may cause an allergic skin reaction.[10][11] Always
handle the compound in a well-ventilated area.[10] Wear appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.[10] Avoid creating and
inhaling dust.[10][11]

Protocol 1: Preparation of a 10 mg/mL Basic Brown
16 Stock Solution

Materials:

Basic Brown 16 powder (CAS: 26381-41-9)
e Solvent (e.g., deionized water, ethanol)
e Analytical balance

» Weighing paper/boat

e Spatula

o Volumetric flask (e.g., 10 mL or 50 mL)
» Beaker

e Magnetic stirrer and stir bar (optional)

o Pipettes

o Amber storage bottle

Methodology:

o Calculate Required Mass: Determine the total volume of stock solution required. For
example, to prepare 10 mL of a 10 mg/mL stock solution, you will need 100 mg of Basic
Brown 16 powder.
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» Weighing: Carefully weigh the calculated amount of Basic Brown 16 powder using an

analytical balance.
Dissolution:
o Transfer the weighed powder into a beaker or directly into the volumetric flask.

o Add a small amount of the chosen solvent (e.g., 5-7 mL of deionized water for a 10 mL
final volume) to dissolve the powder.[12]

o Use a magnetic stirrer or swirl the flask gently to ensure the powder is fully dissolved.
Basic Brown 16 has high solubility in water.[3][7]

Volume Adjustment: Once the powder is completely dissolved, carefully add the solvent to
the volumetric flask until the bottom of the meniscus reaches the calibration mark.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the stock solution to a clearly labeled amber bottle to protect it from light.
[12] Include the compound name, concentration, solvent, preparation date, and your initials.
Store the solution at 2-8°C.[8] A study has shown the dye to be stable in water for over 24
hours with minimal degradation.[3]

Protocol 2: Preparation of Working Solutions via
Serial Dilution

Materials:

Basic Brown 16 stock solution (from Protocol 1)
Solvent (same as used for the stock solution)
Micropipettes and sterile tips

Microcentrifuge tubes or other appropriate sterile containers

Methodology:
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e Determine Final Concentration and Volume: Decide on the final concentration and volume
needed for your experiment.

e Calculate Dilution: Use the formula M1V1 = M2V2 to determine the volume of stock solution
required.

[e]

M1 = Concentration of the stock solution (e.g., 10 mg/mL)

V1 = Volume of the stock solution to be calculated

o

o M2z = Desired final concentration of the working solution
o V2 = Desired final volume of the working solution

¢ Dilution Procedure:

o

Label a new sterile tube with the details of the working solution.

[¢]

Pipette the calculated volume of the solvent into the new tube.

[e]

Pipette the calculated volume (V1) of the stock solution into the tube containing the
solvent.

[¢]

Mix thoroughly by vortexing or flicking the tube.

e Use: The working solution is now ready for use in your experimental application. It is
recommended to prepare fresh working solutions for each experiment to ensure accuracy.

Example Dilutions Table:

The table below provides quick-reference volumes for preparing common working
concentrations from a 10 mg/mL stock solution.
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Desired Working

] ] Volume of 10 Volume of Solvent

Concentration Final Volume (mL)

mg/mL Stock (pL) (uL)
(ng/mL)
1000 1 100 900
500 1 50 950
250 1 25 975
100 1 10 990
50 1 5 995
10 1 1 999
1 2 0.2 1999.8

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008369#preparation-of-basic-brown-16-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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